ethyl 2-({[2-(4-methoxyphenyl)-4-oxo-3,4-dihydro-5H-pyrido[2,3-b][1,4]diazepin-5-yl]acetyl}amino)benzoate

• IUPAC Name: N-(4-bromophenyl)-2-(5,7-dioxo-6-propyl-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyrimidin-4-yl)acetamide
• InChI: InChI=1S/C20H22BrN5O3S/c1-2-9-25-18(28)16-17(23-19(30-16)24-10-3-4-11-24)26(20(25)29)12-15(27)22-14-7-5-13(21)6-8-14/h5-8H,2-4,9-12H2,1H3,(H,22,27)
• InChI Key: UDOYRTQNICCCOP-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(N=C(S2)N3CCCC3)N(C1=O)CC(=O)NC4=CC=C(C=C4)Br
• Molecular Formula: C20H22BrN5O3S
• Molecular Weight: 492.4 g/mol

Description

Ethyl 2-({[2-(4-methoxyphenyl)-4-oxo-3,4-dihydro-5H-pyrido[2,3-b][1,4]diazepin-5-yl]acetyl}amino)benzoate is a useful research compound. Its molecular formula is C20H22BrN5O3S and its molecular weight is 492.39. The purity is usually 95%.
BenchChem offers high-quality ethyl 2-({[2-(4-methoxyphenyl)-4-oxo-3,4-dihydro-5H-pyrido[2,3-b][1,4]diazepin-5-yl]acetyl}amino)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 2-({[2-(4-methoxyphenyl)-4-oxo-3,4-dihydro-5H-pyrido[2,3-b][1,4]diazepin-5-yl]acetyl}amino)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivatives

Novel Synthesis Techniques

Innovative synthesis methods have been developed for producing derivatives of pyrido[1,4]diazepines, highlighting the compound's chemical flexibility and the potential for creating a wide range of bis-functionalized derivatives. These methods pave the way for accessing novel chemical libraries for further research (El Bouakher et al., 2013).

Antiproliferative Activity

Derivatives of the compound have been investigated for their antiproliferative activity against human cancer cell lines, indicating potential applications in cancer research (Liszkiewicz, 2002).

Potential Applications

Anti-Juvenile Hormone Agents

Similar compounds have been synthesized and tested as anti-juvenile hormone agents, demonstrating potential for use in pest control and insect population management (Ishiguro et al., 2003).

Heterocyclic Systems Synthesis

The utility of related compounds in synthesizing diverse heterocyclic systems showcases the versatility of these chemicals in creating complex molecules with potential applications in pharmaceuticals and materials science (Selič et al., 1997).

Molecular Interactions and Crystal Packing

Molecular Interactions

Studies on similar compounds reveal interesting molecular interactions, such as N⋯π and O⋯π interactions, which contribute to our understanding of crystal packing and molecular assembly (Zhang et al., 2011).